Cas no 154885-34-4 (2-Hexanol, 6-chloro-,acetate, (2R)- (9CI))

2-Hexanol, 6-chloro-,acetate, (2R)- (9CI) structure
154885-34-4 structure
Product Name:2-Hexanol, 6-chloro-,acetate, (2R)- (9CI)
CAS No:154885-34-4
MF:C8H15ClO2
MW:178.656502008438
CID:106764
PubChem ID:11019434
Update Time:2025-04-18

2-Hexanol, 6-chloro-,acetate, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Hexanol, 6-chloro-,acetate, (2R)- (9CI)
    • (R)-5-Acetoxy-1-chlorohexane
    • [(2R)-6-chlorohexan-2-yl] acetate
    • (1R)-5-chloro-1-methylpentyl acetate
    • 5-(R)-ACETOXY-1-CHLOROHEXANE 99
    • 5-(R)-Acetoxy-1-chlorohexane
    • SCHEMBL4705933
    • 154885-34-4
    • (R)-6-Chlorohexan-2-yl acetate
    • starbld0031138
    • CCAJQWQPQNZYTE-SSDOTTSWSA-N
    • J-009157
    • AKOS025294598
    • DTXSID00452080
    • (R)-5-Acetoxy-1-chlorohexane, 99%
    • Inchi: 1S/C8H15ClO2/c1-7(11-8(2)10)5-3-4-6-9/h7H,3-6H2,1-2H3/t7-/m1/s1
    • InChI Key: CCAJQWQPQNZYTE-SSDOTTSWSA-N
    • SMILES: ClCCCC[C@@H](C)OC(C)=O

Computed Properties

  • Exact Mass: 178.0760574g/mol
  • Monoisotopic Mass: 178.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 1.02 g/mL at 25 °C(lit.)
  • Boiling Point: 220 °C(lit.)
  • Flash Point: 213 °F
  • Refractive Index: n20/D 1.4365(lit.)
  • Solubility: Not determined

2-Hexanol, 6-chloro-,acetate, (2R)- (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38-40
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22-36/37/38-40
  • Safety Term:S26-36
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